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Compound of Interest

Compound Name: FR-900137

Cat. No.: B1674036

Essential Safety and Disposal Protocols for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of any chemical is paramount to ensuring laboratory safety and
environmental protection. While a specific Safety Data Sheet (SDS) for FR-900137 containing
detailed disposal procedures is not publicly available, this guide provides a comprehensive
framework for its safe handling and disposal based on general best practices for laboratory
chemical waste. FR-900137 is identified as an antibiotic with the chemical formula
C8H20N304P. Although some suppliers indicate it is shipped as a non-hazardous chemical,
this classification is for transportation purposes and does not replace a thorough hazard
assessment for laboratory handling and disposal. Therefore, it is crucial to treat FR-900137 as
a potentially hazardous chemical waste stream.

Immediate Safety and Disposal Procedures

All materials contaminated with FR-900137, including unused compound, solutions,
contaminated personal protective equipment (PPE), and labware, must be managed as
chemical waste. Adherence to your institution's specific Environmental Health and Safety
(EHS) guidelines is mandatory.

Key Disposal Steps:

e Segregation: At the point of generation, immediately segregate all waste streams containing
FR-900137 from non-hazardous waste. This includes solid and liquid waste.
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o Waste Collection:

o Solid Waste: Collect all contaminated solid materials, such as gloves, pipette tips, and
empty vials, in a designated, leak-proof, and clearly labeled hazardous waste container.

o Liquid Waste: Collect all liquid waste containing FR-900137 in a sealed, leak-proof, and
clearly labeled hazardous waste container. Ensure the container is compatible with the
solvents used.

» Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name "FR-900137," and any other information required by your institution,
such as the principal investigator's name, lab location, and accumulation start date.

o Storage: Store hazardous waste containers in a designated, well-ventilated, and secure
satellite accumulation area, away from incompatible materials.

» Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's EHS department or a licensed hazardous waste disposal contractor.

Under no circumstances should FR-900137 waste be disposed of down the drain or in regular
solid waste.

Quantitative Data and Handling Information

While specific quantitative hazard data for FR-900137 is not available, the following table
summarizes general handling and storage information based on supplier data and general
laboratory chemical safety guidelines.
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Parameter Information Source
Chemical Formula C8H20N304P MedKoo Biosciences
Appearance Solid powder MedKoo Biosciences

Dry, dark, and at O - 4°C (days o
Short-Term Storage MedKoo Biosciences
to weeks)

Long-Term Storage -20°C (months to years) MedKoo Biosciences

Shipped under ambient
Shipping Condition temperature as non-hazardous  MedKoo Biosciences

chemical

Experimental Protocols: General Chemical Waste
Disposal

The following is a generalized protocol for the disposal of chemical waste, which should be
adapted to your specific laboratory and institutional procedures.

« ldentify and Characterize Waste: Determine if the waste is hazardous based on its properties
(ignitable, corrosive, reactive, toxic). Given the lack of specific data for FR-900137, it should

be treated as hazardous.

o Select Appropriate Waste Container: Choose a container that is compatible with the chemical
waste. For FR-900137, a high-density polyethylene (HDPE) container is generally suitable
for both solid and liquid waste.

o Label the Container: Before adding any waste, affix a hazardous waste label to the container.
Fill in all required information.

e Accumulate Waste: Add the FR-900137 waste to the labeled container at the satellite
accumulation area. Keep the container closed except when adding waste.

¢ Request Pickup: Once the container is full or has reached the maximum accumulation time
allowed by your institution, submit a waste pickup request to your EHS department.
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FR-900137 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of FR-900137.

Click to download full resolution via product page

FR-900137 Disposal Workflow Diagram

Disclaimer: This information is intended as a general guide. Always consult your institution's
Environmental Health and Safety (EHS) department for specific procedures and requirements
for the disposal of chemical waste in your laboratory.

 To cite this document: BenchChem. [Proper Disposal of FR-900137: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674036#fr-900137-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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